N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-[5-(4-bromophenyl)furan-2-yl]methylideneamino]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H14BrN3O5/c20-14-7-5-13(6-8-14)17-10-9-15(28-17)11-21-22-19(24)12-27-18-4-2-1-3-16(18)23(25)26/h1-11H,12H2,(H,22,24)/b21-11+
• InChI Key: FHNGRHUNBHEKHM-SRZZPIQSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=CC=C(O2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H14BrN3O5
• Molecular Weight: 444.2 g/mol

Description

N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide, also known as BFA-12, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide involves the inhibition of the Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation. N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide also induces endoplasmic reticulum (ER) stress, leading to the activation of the unfolded protein response (UPR) pathway, which further enhances the apoptotic effect of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide on cancer cells.
Biochemical and Physiological Effects
N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide has been found to have various biochemical and physiological effects on cancer cells. It has been shown to induce cell cycle arrest, decrease cell viability, and inhibit cell migration and invasion. N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide also affects the expression of various genes and proteins involved in cancer cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide is its specificity towards cancer cells, which reduces the risk of toxicity to normal cells. N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide also has a relatively low IC50 value, indicating its potency in inducing apoptosis in cancer cells. However, the solubility of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide in aqueous solutions is limited, which can pose a challenge in conducting experiments.

Future Directions

There are several future directions for the research on N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide. One direction is to explore the potential of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide in combination with other anticancer agents to enhance its efficacy. Another direction is to investigate the effect of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide on cancer stem cells, which are known to play a crucial role in cancer recurrence and metastasis. Additionally, the development of more efficient and cost-effective synthesis methods for N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide can facilitate its widespread use in scientific research.
Conclusion
In conclusion, N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide is a novel compound with potential applications in scientific research, particularly in the field of cancer research. Its specificity towards cancer cells and its ability to induce apoptosis make it a promising candidate for further investigation. The understanding of its mechanism of action, biochemical and physiological effects, advantages and limitations, and future directions can facilitate its development as a therapeutic agent.

Synthesis Methods

N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide is synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with furfural, followed by the reaction of the resulting product with 2-nitrophenol and hydrazine hydrate. The final product is obtained through the reaction of the intermediate with acetic anhydride and acetic acid. The purity of N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide can be confirmed through various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide has anticancer properties and can induce apoptosis (programmed cell death) in cancer cells. N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(2-nitrophenoxy)acetohydrazide has also been found to inhibit the growth and metastasis of cancer cells in various animal models.